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Compound of Interest

Compound Name: 2-Ethenylcyclohexan-1-ol

CAS No.: 29108-24-5

Cat. No.: B2798063 Get Quote

Executive Summary & Chemical Profile[1]
Effective disposal of 2-Ethenylcyclohexan-1-ol (Commonly: 2-Vinylcyclohexanol) requires a

nuanced understanding of its dual-functionality. Unlike simple aliphatic alcohols, this molecule

possesses both a hydroxyl group and a vinyl alkene substituent. This structural combination

dictates specific segregation protocols to prevent radical polymerization or autoxidation in

waste streams.

This guide supersedes generic "organic waste" instructions by addressing the specific reactivity

risks associated with the vinyl-substituted cyclohexane ring.
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Parameter Data Operational Implication

CAS Number
7469-25-2 (Generic) / 1940-

19-8 (Isomer specific)
Use for waste manifesting.

Flash Point ~70°C (158°F)

Combustible Liquid. Treat as

Flammable (D001) for safety

margins.

Solubility Low (Water); High (Organics)
Do not attempt aqueous

dilution/drain disposal.

Reactivity Vinyl group (alkene) + Alcohol
Susceptible to radical

polymerization and oxidation.

GHS Hazards H227, H315, H319
Skin/Eye irritant; requires

specific PPE.

Hazard Assessment & Segregation Logic
The "Vinyl" Factor: Why Standard Disposal Fails
The primary error researchers make with 2-Ethenylcyclohexan-1-ol is treating it solely as an

alcohol. The ethenyl (vinyl) group at the C2 position introduces a site of unsaturation that is

susceptible to:

Free Radical Polymerization: If mixed with waste streams containing initiators (e.g.,

peroxides, azo compounds), the vinyl group can polymerize, generating heat (exotherm) in

the waste container.

Peroxide Formation: The hydrogen atoms on the cyclohexane ring, particularly those allylic

to the vinyl group, are prone to autoxidation. Old samples must be tested for peroxides

before consolidation.

Segregation Directive
Strictly segregate this compound into the Non-Halogenated Organic Solvent stream.

INCOMPATIBLE (Do Not Mix):
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Strong Oxidizers: Nitric acid, Chromic acid, Permanganates. (Risk: Violent oxidation/fire).

Radical Initiators: Benzoyl peroxide, AIBN. (Risk: Exothermic polymerization).

Halogenated Solvents: While chemically compatible in the short term, mixing increases

disposal costs and complicates incineration. Keep separate unless your facility uses a

"Commingled Solvents" stream explicitly.

Pre-Disposal Treatment & Packaging
Before moving the material to the central accumulation area, follow this protocol to ensure

container stability.

Step 1: Peroxide Verification (For Aged Samples)
If the container has been open for >6 months or appears to have crystal formation around the

cap:

Do not open. Visually inspect for solids.

If clear, test with a commercial peroxide test strip (quantified 0-100 ppm).

Threshold: If >20 ppm, the waste must be treated as "High Hazard/Reactive" and requires

stabilization (e.g., reduction with ferrous sulfate) before standard disposal. Contact EH&S

immediately if peroxides are detected.

Step 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Venting: Standard caps are generally acceptable unless the waste is a reaction mixture

suspected of off-gassing. In such cases, use a vented cap (0.2 µm PTFE membrane).

Step 3: Labeling (RCRA Compliance)
Regardless of the specific flash point being slightly above the typical 60°C cutoff for D001, best

practice dictates labeling as Ignitable/Flammable to ensure it is incinerated rather than treated

as general refuse.
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Label Text: "Hazardous Waste - 2-Ethenylcyclohexan-1-ol"

Hazard Checkbox: [x] Flammable/Combustible [x] Toxic/Irritant

Constituents: List "2-Vinylcyclohexanol" and any co-solvents (e.g., "Hexane 50%").

Disposal Workflow (Decision Tree)
The following diagram outlines the logical decision-making process for disposing of 2-
Ethenylcyclohexan-1-ol, ensuring compliance and safety.
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Waste Generation:
2-Ethenylcyclohexan-1-ol

Is the container
> 6 months old?

Test for Peroxides

Yes

Is it a mixture?

No

Peroxides > 20ppm?

CONTACT EH&S
Require Stabilization

Yes No

Schedule Waste Pickup
(Incineration)

After Treatment
Segregate: Non-Halogenated

Organic Solvents

No (Pure)
Contains Halogens
(DCM, Chloroform)?

Yes

Container: HDPE/Glass
Label: 'Combustible/Irritant'

No

Segregate: Halogenated
Organic Solvents

Yes

Click to download full resolution via product page

Figure 1: Operational decision tree for the safe disposal of vinyl-substituted cyclic alcohols.
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Emergency Contingencies
Spill Response (Lab Scale < 500 mL)

Evacuate & Ventilate: Remove ignition sources immediately. The flash point is 70°C, but

vapors can accumulate.

PPE: Nitrile gloves (minimum 0.11mm, double gloving recommended due to cyclic alcohol

permeation rates) and safety goggles.

Absorb: Use vermiculite or activated charcoal mats. Do not use paper towels (increases

surface area for potential oxidation).

Clean: Clean surface with soap and water; dispose of cleanup materials as hazardous solid

waste (contaminated debris).

Exposure Response[1][2]
Skin Contact: Wash with soap and water for 15 minutes. The lipophilic nature of the

cyclohexane ring allows skin penetration; monitor for dermatitis.

Eye Contact: Rinse immediately for 15 minutes.[1] Seek medical attention if irritation persists

(H319).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.co.uk [fishersci.co.uk]

2. sigmaaldrich.com [sigmaaldrich.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Proper Disposal Procedures: 2-Ethenylcyclohexan-1-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2798063#2-ethenylcyclohexan-1-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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